![molecular formula C30H48O7 B136403 alpha-L-Galactopyranoside, (3beta,4beta,5beta)-3-hydroxypregn-20-en-4-yl 6-deoxy-3-O-methyl-, 2-acetate CAS No. 141544-59-4](/img/structure/B136403.png)
alpha-L-Galactopyranoside, (3beta,4beta,5beta)-3-hydroxypregn-20-en-4-yl 6-deoxy-3-O-methyl-, 2-acetate
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Overview
Description
Alpha-L-Galactopyranoside, (3beta,4beta,5beta)-3-hydroxypregn-20-en-4-yl 6-deoxy-3-O-methyl-, 2-acetate, commonly known as 6-O-Methyl-α-galactopyranoside, is a carbohydrate molecule that has gained significant attention in the field of biochemistry and biotechnology. This molecule has been synthesized using various methods and has been found to have several biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 6-O-Methyl-α-galactopyranoside is not fully understood. However, it is believed to bind to the carbohydrate recognition domain of lectins, thereby inhibiting their binding to carbohydrates. This molecule has also been found to inhibit the binding of certain viruses to host cells, which suggests that it may have antiviral properties.
Biochemical and Physiological Effects:
6-O-Methyl-α-galactopyranoside has several biochemical and physiological effects. It has been found to inhibit the growth of certain bacteria, including Streptococcus mutans, which is a major cause of dental caries. This molecule has also been found to inhibit the growth of certain cancer cells, including breast cancer cells. Additionally, it has been found to have anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 6-O-Methyl-α-galactopyranoside in laboratory experiments is its ability to selectively bind to lectins. This molecule can be used to study the binding of lectins to carbohydrates, which is important in understanding the role of carbohydrates in biological processes. However, one of the limitations of using this molecule is that it may not be effective in inhibiting the binding of all lectins to carbohydrates. Additionally, the synthesis of this molecule can be challenging, which may limit its use in certain experiments.
Future Directions
There are several future directions for the study of 6-O-Methyl-α-galactopyranoside. One direction is the development of more efficient synthesis methods for this molecule. Another direction is the study of its potential as an antiviral agent. Additionally, this molecule may have potential as a therapeutic agent for the treatment of certain diseases, such as cancer and inflammation.
Conclusion:
In conclusion, 6-O-Methyl-α-galactopyranoside is a carbohydrate molecule that has several biochemical and physiological effects. It has been synthesized using various methods and has been found to be a useful tool in the study of carbohydrate-protein interactions. This molecule has several potential applications in the fields of biotechnology and medicine, and further research is needed to fully understand its mechanism of action and potential therapeutic uses.
Scientific Research Applications
6-O-Methyl-α-galactopyranoside has been used in several scientific research applications. It has been found to be a useful tool in the study of carbohydrate-protein interactions. This molecule has been used to study the binding of carbohydrates to lectins, which are proteins that bind specifically to carbohydrates. It has also been used to study the role of carbohydrates in cell adhesion and signaling.
Properties
141544-59-4 | |
Molecular Formula |
C30H48O7 |
Molecular Weight |
520.7 g/mol |
IUPAC Name |
[2-[(17-ethenyl-3-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-4-yl)oxy]-5-hydroxy-4-methoxy-6-methyloxan-3-yl] acetate |
InChI |
InChI=1S/C30H48O7/c1-7-18-8-10-20-19-9-11-22-25(23(32)13-15-30(22,5)21(19)12-14-29(18,20)4)37-28-27(36-17(3)31)26(34-6)24(33)16(2)35-28/h7,16,18-28,32-33H,1,8-15H2,2-6H3 |
InChI Key |
GKECJXKITDFENW-UHFFFAOYSA-N |
SMILES |
CC1C(C(C(C(O1)OC2C3CCC4C5CCC(C5(CCC4C3(CCC2O)C)C)C=C)OC(=O)C)OC)O |
Canonical SMILES |
CC1C(C(C(C(O1)OC2C3CCC4C5CCC(C5(CCC4C3(CCC2O)C)C)C=C)OC(=O)C)OC)O |
synonyms |
4-O-(2-O-acetyldigitalopyranosyl)-5-pregn-20-en-3-ol verrucoside |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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